Cas no 1696134-32-3 (1,1-difluoro-5-methoxy-5-methylhexane-2,4-dione)

• Product Name: 1,1-difluoro-5-methoxy-5-methylhexane-2,4-dione
• CAS No: 1696134-32-3
• MF: C₈H₁₂F₂O₃
• MW: 194.175889968872
• CID: 6512086
• PubChem ID: 165716392
• Update Time: 2025-06-03

1,1-difluoro-5-methoxy-5-methylhexane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-5-methoxy-5-methylhexane-2,4-dione
• EN300-1125684
• 1696134-32-3

• Inchi： 1S/C8H12F2O3/c1-8(2,13-3)6(12)4-5(11)7(9)10/h7H,4H2,1-3H3
• InChI Key： RBSJYYGFMXALHI-UHFFFAOYSA-N
• SMILES： FC(C(CC(C(C)(C)OC)=O)=O)F

Computed Properties

• Exact Mass: 194.07545056g/mol
• Monoisotopic Mass: 194.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.4Ų

Additional information on 1,1-difluoro-5-methoxy-5-methylhexane-2,4-dione

Introduction to 1,1-difluoro-5-methoxy-5-methylhexane-2,4-dione (CAS No. 1696134-32-3) and Its Emerging Applications in Chemical Biology

1,1-difluoro-5-methoxy-5-methylhexane-2,4-dione, identified by the CAS number 1696134-32-3, is a fluorinated ketone derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that exhibit distinct electronic and steric characteristics, making it a valuable scaffold for the development of novel therapeutic agents. The presence of both fluoro and methoxy substituents in its molecular structure imparts enhanced lipophilicity and metabolic stability, which are critical factors in drug design.

The fluorine atom in 1,1-difluoro-5-methoxy-5-methylhexane-2,4-dione plays a pivotal role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. Fluorine substitution is a well-established strategy in medicinal chemistry to improve drug efficacy, reduce toxicity, and extend the half-life of pharmaceuticals. The electron-withdrawing nature of fluorine influences the electronic distribution within the molecule, which can lead to increased binding affinity to biological targets. Furthermore, fluorine atoms can enhance metabolic stability by resisting hydrolysis and oxidation, thereby improving the bioavailability of drugs.

The methoxy group at the 5-position in 1,1-difluoro-5-methoxy-5-methylhexane-2,4-dione contributes to its solubility profile and interacts with biological macromolecules in a manner that can influence receptor binding. Methoxy-substituted compounds are frequently explored in drug discovery due to their ability to modulate enzyme activity and receptor interactions. The combination of fluoro and methoxy substituents in this compound creates a versatile platform for designing molecules with tailored biological activities.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of 1,1-difluoro-5-methoxy-5-methylhexane-2,4-dione with greater accuracy. Molecular modeling studies suggest that this compound may exhibit inhibitory effects on various enzymes and receptors relevant to inflammatory diseases, cancer, and neurological disorders. The ketone groups at the 2 and 4 positions provide additional sites for functionalization, allowing for the synthesis of analogs with enhanced potency and selectivity.

In vitro studies have demonstrated that derivatives of 1,1-difluoro-5-methoxy-5-methylhexane-2,4-dione exhibit promising anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. The fluorinated backbone enhances interactions with target proteins, leading to prolonged receptor occupancy and improved therapeutic efficacy. Additionally, preliminary data suggest that this compound may have neuroprotective effects by scavenging reactive oxygen species and reducing oxidative stress in neuronal cells.

The synthesis of 1,1-difluoro-5-methoxy-5-methylhexane-2,4-dione involves multi-step organic transformations that highlight its synthetic utility as a building block for more complex molecules. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers can access high-quality starting materials for further derivatization. The development of efficient synthetic routes has been crucial for exploring the full potential of this compound in drug discovery.

Current research is focused on expanding the chemical space covered by derivatives of 1,1-difluoro-5-methoxy-5-methylhexane-2,4-dione through structural diversification. By introducing various substituents at different positions within the molecule, scientists aim to uncover novel biological activities that could lead to breakthroughs in treating multifaceted diseases. The integration of high-throughput screening technologies has accelerated the process of identifying promising candidates from large libraries of compounds.

The pharmacokinetic profile of 1,1-difluoro-5-methoxy-5-methylhexane-2,4-dione is another area of active investigation. Studies indicate that fluorinated analogs exhibit favorable pharmacokinetic properties due to improved solubility and reduced clearance rates. These characteristics are essential for developing drugs that maintain therapeutic levels over extended periods without frequent dosing regimens.

Future directions in the study of 1,1-difluoro-5-methoxy-5-methylhexane-2,4-dione include exploring its potential as an intermediate in peptide mimetics and other biologically active peptides. The structural features of this compound make it an attractive candidate for designing peptidomimetics with enhanced stability and bioavailability. Additionally, investigating its role in photopharmacology—a emerging field where light-responsive drugs are designed—could open new avenues for therapeutic intervention.

In conclusion, 1 , 1 - difluoro - 5 - methoxy - 5 - methylhexane - 2 , 4 - dione ( CAS No . 1696134 - 32 - 3 ) represents a significant advancement in chemical biology with its unique structural attributes and potential therapeutic applications . Ongoing research continues to unravel its full potential , paving the way for innovative treatments across multiple disease domains . As synthetic methodologies evolve , so too will our ability to harness this compound's versatility for medical breakthroughs .